Cas no 2228889-83-4 (1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine)
1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine
- EN300-1948576
- 2228889-83-4
-
- Inchi: 1S/C9H8BrF2N/c10-7-4-2-1-3-6(7)8(13)5-9(8,11)12/h1-4H,5,13H2
- InChI Key: LKJDUKMZUGWSIL-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C1(CC1(F)F)N
Computed Properties
- Exact Mass: 246.98082g/mol
- Monoisotopic Mass: 246.98082g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26Ų
1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1948576-0.05g |
1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine |
2228889-83-4 | 0.05g |
$1212.0 | 2023-09-17 | ||
| Enamine | EN300-1948576-0.1g |
1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine |
2228889-83-4 | 0.1g |
$1269.0 | 2023-09-17 | ||
| Enamine | EN300-1948576-0.25g |
1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine |
2228889-83-4 | 0.25g |
$1328.0 | 2023-09-17 | ||
| Enamine | EN300-1948576-0.5g |
1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine |
2228889-83-4 | 0.5g |
$1385.0 | 2023-09-17 | ||
| Enamine | EN300-1948576-1.0g |
1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine |
2228889-83-4 | 1g |
$1442.0 | 2023-05-31 | ||
| Enamine | EN300-1948576-2.5g |
1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine |
2228889-83-4 | 2.5g |
$2828.0 | 2023-09-17 | ||
| Enamine | EN300-1948576-5.0g |
1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine |
2228889-83-4 | 5g |
$4184.0 | 2023-05-31 | ||
| Enamine | EN300-1948576-10.0g |
1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine |
2228889-83-4 | 10g |
$6205.0 | 2023-05-31 | ||
| Enamine | EN300-1948576-1g |
1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine |
2228889-83-4 | 1g |
$1442.0 | 2023-09-17 | ||
| Enamine | EN300-1948576-5g |
1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine |
2228889-83-4 | 5g |
$4184.0 | 2023-09-17 |
1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine
Introduction to 1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine (CAS No: 2228889-83-4)
1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. The compound, identified by its Chemical Abstracts Service (CAS) number 2228889-83-4, belongs to a class of molecules that exhibit structural complexity and functional diversity, making it a valuable scaffold for the development of novel therapeutic agents.
The molecular structure of 1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine consists of a cyclopropane ring substituted with a bromobenzene moiety and two fluorine atoms. This arrangement introduces multiple sites for chemical modification and interaction with biological targets, which is a critical factor in drug design. The presence of the bromine atom at the para position relative to the amine group enhances the electrophilic nature of the aromatic ring, facilitating further functionalization through cross-coupling reactions and other synthetic methodologies.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in drug development. The incorporation of fluorine atoms into molecular structures often improves metabolic stability, binding affinity, and overall pharmacokinetic properties. In the case of 1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine, the dual fluorination at the cyclopropane ring not only enhances lipophilicity but also influences electronic properties, potentially modulating interactions with biological receptors.
One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. The structural motif of 1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine resembles known kinase inhibitor scaffolds, suggesting that it may serve as a lead compound for developing targeted therapies.
Moreover, studies have demonstrated that arylcyclopropanes can exhibit significant biological activity due to their ability to mimic certain bioactive conformations and interact with specific binding pockets in proteins. The bromobenzene group in 1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine provides an additional handle for rational drug design, allowing for the optimization of binding interactions through structure-based drug design (SBDD) and computationally aided molecular design (CAMD) approaches.
In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated cyclopropanes. These compounds have shown promise in preclinical studies as intermediates for synthesizing small-molecule inhibitors with enhanced pharmacological profiles. For instance, derivatives of cyclopropanes have been investigated for their anti-inflammatory and anti-proliferative effects. The amine functionality in 1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine further expands its utility as a building block for designing molecules with specific pharmacological activities.
The synthesis of 1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include halogenation reactions to introduce the bromine atom at the desired position on the benzene ring, followed by nucleophilic substitution or other coupling reactions to achieve the final structure. The use of fluorinating agents such as Selectfluor® or DAST (Diethylaminosulfur trifluoride) is often employed to incorporate fluorine atoms into the cyclopropane ring with high selectivity and yield.
The compound’s stability under various conditions is another critical consideration in its application as a pharmaceutical intermediate. Fluorinated compounds are known for their resistance to metabolic degradation, which can extend their half-life in vivo. However, careful handling is required during synthesis and purification due to potential reactivity at multiple functional groups. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming structural integrity throughout the synthetic process.
As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine are expected to play an increasingly important role in drug discovery programs. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these promising lead compounds into effective treatments for human diseases. The versatility of this scaffold allows for further derivatization to explore different biological pathways and optimize pharmacokinetic properties.
In conclusion,1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological applications. Its role as a versatile intermediate for synthesizing kinase inhibitors and other therapeutic agents underscores its importance in modern drug discovery efforts. As research progresses,this compound will continue to be a valuable tool for developing innovative treatments across multiple therapeutic areas.
2228889-83-4 (1-(2-bromophenyl)-2,2-difluorocyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)